Cas no 1101640-28-1 (N-ethyl-1-[2-(2-methyl-1H-indol-3-yl)-2-oxoacetyl]-2,3-dihydro-1H-indole-2-carboxamide)

• Product Name: N-ethyl-1-[2-(2-methyl-1H-indol-3-yl)-2-oxoacetyl]-2,3-dihydro-1H-indole-2-carboxamide
• CAS No: 1101640-28-1
• MF: C₂₂H₂₁N₃O₃
• MW: 375.420445203781
• CID: 5471481
• PubChem ID: 18588027
• Update Time: 2025-07-09

N-ethyl-1-[2-(2-methyl-1H-indol-3-yl)-2-oxoacetyl]-2,3-dihydro-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• F2862-0420
• VU0502716-1
• 1101640-28-1
• N-ethyl-1-[2-(2-methyl-1H-indol-3-yl)-2-oxoacetyl]-2,3-dihydroindole-2-carboxamide
• N-ethyl-1-[2-(2-methyl-1H-indol-3-yl)-2-oxoacetyl]-2,3-dihydro-1H-indole-2-carboxamide
• N-ethyl-1-(2-(2-methyl-1H-indol-3-yl)-2-oxoacetyl)indoline-2-carboxamide
• AKOS024472515

• Inchi： 1S/C22H21N3O3/c1-3-23-21(27)18-12-14-8-4-7-11-17(14)25(18)22(28)20(26)19-13(2)24-16-10-6-5-9-15(16)19/h4-11,18,24H,3,12H2,1-2H3,(H,23,27)
• InChI Key： IJGDNIIPJRRIEO-UHFFFAOYSA-N
• SMILES： O=C(C1CC2C=CC=CC=2N1C(C(C1=C(C)NC2C=CC=CC1=2)=O)=O)NCC

Computed Properties

• Exact Mass: 375.15829154g/mol
• Monoisotopic Mass: 375.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 82.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on N-ethyl-1-[2-(2-methyl-1H-indol-3-yl)-2-oxoacetyl]-2,3-dihydro-1H-indole-2-carboxamide

N-Ethyl-1-[2-(2-Methyl-1H-Indol-3-Yl)-2-Oxoacetyl]-2,3-Dihydro-1H-Indole-2-Carboxamide

N-Ethyl is a common organic substituent that plays a significant role in modifying the physical and chemical properties of organic compounds. In the context of the compound N-Ethyl-1-[2-(2-Methyl-1H-indol-3-Yl)-2-Oxoacetyl]-2,3-Dihydro-1H-indole-2-Carboxamide, the presence of the ethyl group contributes to the compound's stability and solubility. This compound, with CAS No. 1101640-28-1, is a complex structure that incorporates multiple functional groups, including indole moieties and amide linkages.

The indole ring system is a key structural feature of this compound. Indoles are aromatic heterocycles that are widely found in natural products and are extensively used in drug design due to their unique electronic properties and ability to interact with biological targets. The indole moiety in this compound is further substituted with a methyl group at position 3, which adds to its complexity and potential biological activity. Recent studies have shown that such substitutions can significantly influence the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion.

The oxoacetyl group in the structure introduces a ketone functionality, which can participate in various chemical reactions and interactions. This group is attached to another indole ring through an acetyl linkage, creating a bicyclic structure that may enhance the compound's rigidity and planarity. Such structural features are often associated with improved binding affinity to protein targets, making this compound a promising candidate for drug development.

Recent research has focused on the synthesis and characterization of similar compounds to explore their potential as inhibitors of specific enzymes or receptors. For instance, studies have demonstrated that compounds with indole-based frameworks can act as potent inhibitors of kinase enzymes, which are critical targets in cancer therapy. The presence of the ethyl group and other substituents in this compound may further modulate its inhibitory activity, making it a valuable lead for developing new therapeutic agents.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The construction of the indole ring typically involves the Paal-Knorr synthesis or related methods, while the amide linkage can be formed via peptide coupling reagents or other condensation reactions. The introduction of substituents like methyl and ethyl groups requires careful planning to ensure high yields and purity.

The application of computational chemistry tools has greatly facilitated the study of this compound's properties. Molecular docking studies have provided insights into how this compound interacts with target proteins at the molecular level. These studies suggest that the indole moieties and amide groups play crucial roles in stabilizing interactions within protein binding pockets.

In conclusion, N-Ethyl-1-[2-(2-Methyl-1H-indol-3-Yl)-2-Oxoacetyl]-2,3-Dihydro-1H-indole-2-Carboxamide represents a sophisticated organic molecule with potential applications in drug discovery and development. Its unique structure combines multiple functional groups that contribute to its chemical stability and biological activity. Ongoing research continues to explore its full potential as a therapeutic agent, making it an exciting topic for further investigation.